Cas no 1936696-02-4 (1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid)
1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-1,2-dicarboxylic acid, 4-ethyl-, 1-(1,1-dimethylethyl) ester
- 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid
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- Inchi: 1S/C12H17NO4/c1-5-8-6-9(10(14)15)13(7-8)11(16)17-12(2,3)4/h6-7H,5H2,1-4H3,(H,14,15)
- InChI Key: KWQVGJPPTIDAFK-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)C=C(CC)C=C1C(O)=O
1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-260782-1.0g |
1-[(tert-butoxy)carbonyl]-4-ethyl-1H-pyrrole-2-carboxylic acid |
1936696-02-4 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-260782-1g |
1-[(tert-butoxy)carbonyl]-4-ethyl-1H-pyrrole-2-carboxylic acid |
1936696-02-4 | 1g |
$0.0 | 2023-09-14 |
1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid
Comprehensive Overview of 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid (CAS No. 1936696-02-4)
1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid (CAS No. 1936696-02-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid has garnered significant attention due to its unique structural features and potential as a building block for more complex molecules.
The compound's tert-butoxycarbonyl (Boc) protecting group enhances its stability, making it a preferred choice for synthetic chemists. Researchers often explore its reactivity in peptide coupling reactions and heterocyclic synthesis, addressing common challenges in modern organic chemistry. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with global sustainability goals.
In the context of drug development, 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid serves as a key intermediate for designing small-molecule inhibitors and biologically active agents. Its pyrrole core is frequently found in molecules targeting inflammatory pathways and enzyme modulation, topics highly searched in academic and industrial databases. The compound's carboxylic acid functionality further allows for derivatization, enabling the creation of libraries for high-throughput screening.
From an analytical perspective, advanced techniques like NMR spectroscopy and mass spectrometry are employed to characterize this compound, ensuring purity and consistency—a critical factor for reproducibility in research. Questions about its solubility, storage conditions, and handling protocols are frequently raised in forums, reflecting user concerns about practical laboratory use.
Beyond pharmaceuticals, 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid has potential applications in material science, particularly in the design of organic semiconductors and conductive polymers. These areas are gaining traction due to the rise of flexible electronics and renewable energy technologies, making the compound relevant to cutting-edge innovations.
In summary, 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid (CAS No. 1936696-02-4) exemplifies the intersection of chemistry and interdisciplinary research. Its adaptability and relevance to hot topics like drug discovery, sustainable synthesis, and advanced materials ensure its continued importance in scientific advancement.
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